Cas no 1781322-48-2 (2-(4-bromo-3-methoxyphenyl)propanenitrile)

• Product Name: 2-(4-bromo-3-methoxyphenyl)propanenitrile
• CAS No: 1781322-48-2
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 5957906
• PubChem ID: 84800288
• Update Time: 2024-01-12

2-(4-bromo-3-methoxyphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-methoxyphenyl)propanenitrile
• EN300-1927945
• 1781322-48-2

• Inchi： 1S/C10H10BrNO/c1-7(6-12)8-3-4-9(11)10(5-8)13-2/h3-5,7H,1-2H3
• InChI Key： IKUWGYHTGQKXAH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C(C#N)C

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes